{[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid

• IUPAC Name: [ethoxycarbonyl-(4-methoxy-4-oxobutyl)amino]methylphosphonic acid
• InChI: InChI=1S/C9H18NO7P/c1-3-17-9(12)10(7-18(13,14)15)6-4-5-8(11)16-2/h3-7H2,1-2H3,(H2,13,14,15)
• InChI Key: BLDYDIKZGZAGJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N(CCCC(=O)OC)CP(=O)(O)O
• Molecular Formula: C9H18NO7P
• Molecular Weight: 283.22 g/mol

Description

{[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid, also known as EMOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine and agriculture. EMOA is a phosphonate derivative that has a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the target organism. This leads to the disruption of various biochemical pathways, ultimately resulting in the death of the organism.
Biochemical and Physiological Effects:
{[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including those involved in DNA replication and protein synthesis. It has also been shown to disrupt the cell membrane, leading to the leakage of intracellular contents.

Advantages and Limitations for Lab Experiments

{[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is commercially available. It also has a wide range of applications, making it useful for various research studies.
However, there are also some limitations to the use of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid in laboratory experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid may have off-target effects, which can complicate experimental results.

Future Directions

There are several future directions for research on {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid. One potential area of research is the development of new antiviral and antibacterial drugs based on the structure of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid. Another potential area of research is the development of new agricultural products based on the herbicidal and fungicidal properties of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid.
Additionally, further studies are needed to fully understand the mechanism of action of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid and its potential off-target effects. This will help to improve the accuracy and reliability of experimental results obtained using {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid.

Synthesis Methods

The synthesis of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid involves the reaction between ethyl chloroformate, diethyl phosphite, and 4-methoxy-4-oxobutylamine. The reaction yields {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid as a white crystalline solid with a melting point of 88-90°C. The synthesis of {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

{[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid has been extensively studied for its potential applications in various fields of science. In the field of medicine, {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid has been shown to have antiviral, antibacterial, and antifungal properties. It has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.
In agriculture, {[(ethoxycarbonyl)(4-methoxy-4-oxobutyl)amino]methyl}phosphonic acid has been studied for its potential use as a herbicide and fungicide. It has been shown to be effective against various plant pathogens and weeds, making it a promising candidate for the development of new agricultural products.